2,5-Dichloro-4-((tetrahydrofuran-3-yl)oxy)pyrimidine

• Molecular Formula: C8H8Cl2N2O2
• Molecular Weight: 235.06 g/mol
• IUPAC Name: 2,5-dichloro-4-(oxolan-3-yloxy)pyrimidine
• InChI: InChI=1S/C8H8Cl2N2O2/c9-6-3-11-8(10)12-7(6)14-5-1-2-13-4-5/h3,5H,1-2,4H2
• InChI Key: ZSUYSRCKBIRRNE-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1OC2=NC(=NC=C2Cl)Cl

Description

2,5-Dichloro-4-((tetrahydrofuran-3-yl)oxy)pyrimidine is a useful research compound. Its molecular formula is C8H8Cl2N2O2 and its molecular weight is 235.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-hydroxy-tetrahydrofurane (115 mg, 1.31 mmol) in DMF (4 ml) at 0° C. was treated with NaH (60% dispersion in mineral oil, 45.8 mg, 1.145 mmol), the resulting suspension was allowed to warm to room temperature, stirred for 15 min and then added to a solution of 2,4,5-trichloropyrimidine (200 mg, 1.09 mmol) in DMF (4 ml) at 0° C. The reaction mixture was stirred at 0° C. for 0.5 h. The reaction mixture was quenched by addition of sat. aq. NH4Cl and extracted with EtOAc. The org. layer was washed with water and brine, dried over Na2SO4, filtered and concentrated. The crude material was purified by normal phase chromatography (12 g silica gel cartridge, heptanes/EtOAc 100:0 to 0:100) to give the title compound as a colorless liquid. 1H NMR (400 MHz, DMSO-d6) δ 8.67 (s, 1H), 5.67-5.62 (m, 1H), 3.91-3.84 (m, 3H), 3.81-3.74 (m, 1H), 2.36-2.25 (m, 1H), 2.14-2.06 (m, 1H).